Cas no 1261289-79-5 (4,4-Difluoro-3-oxobutanenitrile)

• Product Name: 4,4-Difluoro-3-oxobutanenitrile
• CAS No: 1261289-79-5
• MF: C₄H₃F₂NO
• MW: 119.069527864456
• MDL: MFCD21648276
• CID: 1035795
• PubChem ID: 52262374
• Update Time: 2025-04-20

4,4-Difluoro-3-oxobutanenitrile Chemical and Physical Properties

Names and Identifiers

• 4,4-Difluoro-3-oxobutanenitrile
• EN300-133303
• SCHEMBL1048409
• C4H3F2NO
• SB85741
• MFCD21648276
• AKOS016000431
• SY268654
• DTXSID00680467
• 1261289-79-5

• MDL： MFCD21648276
• Inchi： 1S/C4H3F2NO/c5-4(6)3(8)1-2-7/h4H,1H2
• InChI Key： KNAXQRABRBXMGC-UHFFFAOYSA-N
• SMILES： FC(C(CC#N)=O)F

Computed Properties

• Exact Mass: 119.01827004g/mol
• Monoisotopic Mass: 119.01827004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 40.9Ų